Cas no 477537-73-8 (1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea)

• Product Name: 1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea
• CAS No: 477537-73-8
• MF: C₂₃H₂₀N₄O₃S
• MW: 432.494903564453
• CID: 5979678
• PubChem ID: 16813471
• Update Time: 2025-07-22

1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea
• N-((3-(1H-benzo[d]imidazol-2-yl)phenyl)carbamothioyl)-3,5-dimethoxybenzamide
• Benzamide, N-[[[3-(1H-benzimidazol-2-yl)phenyl]amino]thioxomethyl]-3,5-dimethoxy-
• 1-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-3-(3,5-dimethoxybenzoyl)thiourea
• 477537-73-8
• AB00685247-01
• AKOS024600508
• Oprea1_255772
• F0816-0555

• Inchi： 1S/C23H20N4O3S/c1-29-17-11-15(12-18(13-17)30-2)22(28)27-23(31)24-16-7-5-6-14(10-16)21-25-19-8-3-4-9-20(19)26-21/h3-13H,1-2H3,(H,25,26)(H2,24,27,28,31)
• InChI Key： XNHUIMROYBPDBJ-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=CC(C2NC3=CC=CC=C3N=2)=C1)=S)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 432.12561169g/mol
• Monoisotopic Mass: 432.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• pka: 8.48±0.70(Predicted)

Additional information on 1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea

Chemical Profile of 1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea (CAS No. 477537-73-8)

1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea, identified by its CAS number 477537-73-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzodiazole derivatives, which are well-documented for their diverse pharmacological properties. The structural framework of this molecule incorporates a thiourea moiety linked to a phenyl ring and a 3,5-dimethoxybenzoyl group, alongside a 1H-1,3-benzodiazol-2-yl substituent. Such a configuration imparts unique chemical and biological characteristics that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The 1H-1,3-benzodiazol-2-yl moiety is particularly noteworthy due to its role as a bioisostere of imidazole or pyrazole rings, which are frequently found in biologically active molecules. This structural feature suggests potential interactions with various biological targets, including enzymes and receptors. The presence of the thiourea group further enhances the compound's versatility, as thioureas have been widely explored for their antimicrobial, antiviral, and anti-inflammatory properties. Moreover, the 3,5-dimethoxybenzoyl substituent introduces hydrophobicity and electronic modulation to the molecule, which can influence its solubility and binding affinity.

In recent years, there has been growing interest in benzodiazole derivatives as scaffolds for developing novel therapeutic agents. The benzodiazole core is known for its ability to modulate neurotransmitter systems, particularly gamma-aminobutyric acid (GABA) receptors, which are involved in anxiety reduction and sedation. However, modifications to the benzodiazole structure can lead to compounds with altered pharmacokinetic profiles and reduced side effects. The compound in question (1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea) represents an advanced derivative that has been designed to optimize these properties.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Current research indicates that benzodiazole derivatives can exhibit neuroprotective effects by inhibiting oxidative stress and modulating inflammatory pathways. The thiourea component may contribute to these effects by acting as a scavenger of reactive oxygen species or by influencing enzyme activity related to neurodegeneration. Additionally, the dimethoxybenzoyl group could enhance blood-brain barrier penetration, a critical factor for effective central nervous system (CNS) drug delivery.

Recent studies have also explored the antimicrobial potential of thiourea-containing compounds. The structural similarity between thioureas and thiosemicarbazides has been leveraged to develop agents with broad-spectrum antimicrobial activity. The compound 1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea may exhibit such properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This makes it a valuable candidate for developing novel antibiotics or antifungal agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the benzodiazole ring system efficiently. Additionally, protecting group strategies have been employed to prevent unwanted side reactions during the synthesis of the thiourea moiety.

In terms of pharmacological evaluation, preliminary in vitro studies have demonstrated promising results regarding the compound's interaction with biological targets. For instance, binding assays have shown that 1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea exhibits high affinity for certain enzymes implicated in inflammation and oxidative stress. These findings suggest potential therapeutic benefits in conditions such as arthritis or neurodegenerative diseases where such pathways play a significant role.

Furthermore, computational modeling has been used to predict the binding mode of this compound with its target proteins. Molecular docking studies indicate that the benzodiazole ring interacts favorably with hydrophobic pockets in the enzyme active site, while the thiourea group forms hydrogen bonds with polar residues. The dimethoxybenzoyl substituent appears to stabilize the binding interaction through hydrophobic interactions with adjacent aromatic residues. These insights provide a rational basis for optimizing the compound's structure to enhance its potency and selectivity.

The pharmacokinetic profile of 1-3-(1H-1,3-benzodiazol-2-yl)phenyl-3-(3,5-dimethoxybenzoyl)thiourea is another critical aspect that has been examined through preclinical studies. In vivo models have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates reasonable oral bioavailability and moderate tissue distribution without significant accumulation in organs such as the liver or kidneys. These findings suggest that it may be suitable for systemic administration if further developed into a drug candidate.

From an industrial perspective, 477537 - 73 - 8 is being evaluated for scalability in large-scale production processes. Manufacturers are focusing on optimizing synthetic routes to reduce costs while maintaining high quality standards. Continuous flow chemistry has emerged as a promising approach for synthesizing complex molecules like this one efficiently and sustainably.

The future directions for research on this compound include exploring its potential in combination therapies with other drugs targeting different disease pathways. Such combinations could lead to synergistic effects that enhance therapeutic outcomes while minimizing side effects associated with single-agent treatments.